1,3-bis[(2-fluorobenzyl)oxy]-6H-benzo[c]chromen-6-one

Specification

• Molecular Formula: C27H18F2O4
• Molecular Weight: 444.4 g/mol
• IUPAC Name: 1,3-bis[(2-fluorophenyl)methoxy]benzo[c]chromen-6-one
• Standard InChI: InChI=1S/C27H18F2O4/c28-22-11-5-1-7-17(22)15-31-19-13-24(32-16-18-8-2-6-12-23(18)29)26-20-9-3-4-10-21(20)27(30)33-25(26)14-19/h1-14H,15-16H2
• Standard InChI Key: YHVBYGLQVKZNOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CC3=C(C4=CC=CC=C4C(=O)O3)C(=C2)OCC5=CC=CC=C5F)F

Introduction

The compound 1,3-bis[(2-fluorobenzyl)oxy]-6H-benzo[c]chromen-6-one belongs to the class of chromene derivatives, which are known for their diverse chemical and biological properties. Chromenes, particularly benzo[c]chromenes, are heterocyclic compounds containing fused benzene and pyran rings. The substitution of functional groups, such as fluorobenzyl moieties, significantly alters their physicochemical and biological characteristics.

This compound is of interest due to its potential applications in medicinal chemistry, particularly in the development of therapeutic agents targeting cancer, inflammation, and microbial infections.

Synthesis

The synthesis of 1,3-bis[(2-fluorobenzyl)oxy]-6H-benzo[c]chromen-6-one typically involves multi-step organic reactions:

• Starting Material Preparation: The benzo[c]chromenone core is synthesized via cyclization reactions involving salicylaldehyde derivatives and β-ketoesters under acidic or basic conditions.

• Etherification: The fluorobenzyl groups are introduced through nucleophilic substitution reactions using 2-fluorobenzyl bromide or chloride in the presence of a base like potassium carbonate (K2CO3).

• Purification: The final product is purified using recrystallization or chromatography techniques.

Potential Applications

• Drug Development:

  • As a lead compound for anticancer agents targeting specific enzymes or DNA.

  • Potential use in antimicrobial formulations.

• Material Science:

  • As a precursor for designing fluorescent dyes or materials with optical properties.

Research Gaps and Future Directions

While chromene derivatives have been extensively studied, specific data on 1,3-bis[(2-fluorobenzyl)oxy]-6H-benzo[c]chromen-6-one remain scarce. Future studies should focus on:

• Comprehensive biological evaluations (e.g., cytotoxicity assays against diverse cell lines).

• Mechanistic studies to elucidate its mode of action.

• Pharmacokinetics and toxicity profiling in vivo.